Cas no 2007917-48-6 (azepane-3-carbonitrile;hydrochloride)

Azepane-3-carbonitrile hydrochloride is a versatile heterocyclic compound featuring a seven-membered azepane ring with a nitrile functional group at the 3-position, in its hydrochloride salt form. This structure imparts favorable reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The nitrile group offers potential for further functionalization, enabling applications in the development of bioactive molecules, including pharmacophores and ligands. Its rigid yet flexible ring system is advantageous for designing compounds with targeted binding properties. Suitable for controlled reactions, it is commonly employed in medicinal chemistry and material science.

azepane-3-carbonitrile;hydrochloride structure

2007917-48-6 structure

Product Name:azepane-3-carbonitrile;hydrochloride

CAS No:2007917-48-6

MF:C₇H₁₃ClN₂

MW:160.64

MDL:MFCD30471131

CID:5096404

PubChem ID:127263621

Update Time:2026-03-02

azepane-3-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine-3-carbonitrile, hexahydro-, hydrochloride (1:1)
- azepane-3-carbonitrile;hydrochloride
- Azepane-3-carbonitrile hydrochloride
- 2007917-48-6
- MFCD30471131
- SY323691
- 1H-Azepine-3-carbonitrile, hexahydro-, hydrochloride (1:1)
- PS-19676
- AZEPANE-3-CARBONITRILE HCL
- Azepane-3-carbonitrilehydrochloride
- EN300-22169293
- MDL： MFCD30471131
- Inchi： 1S/C7H12N2.ClH/c8-5-7-3-1-2-4-9-6-7;/h7,9H,1-4,6H2;1H
- InChI Key： LBCGLZILQCHJRY-UHFFFAOYSA-N
- SMILES： C1CCNCC(C#N)C1.Cl

Computed Properties

Exact Mass: 160.0767261g/mol
Monoisotopic Mass: 160.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.8Å²

azepane-3-carbonitrile;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1102148-1G	azepane-3-carbonitrile;hydrochloride	2007917-48-6	97%	1g	$360	2024-07-21
Chemenu	CM1017297-1g	azepane-3-carbonitrile;hydrochloride	2007917-48-6	95%+	1g	$348	2023-01-01
Enamine	EN300-22169293-0.05g	azepane-3-carbonitrile hydrochloride	2007917-48-6		0.05g	$455.0	2023-09-16
Enamine	EN300-22169293-0.1g	azepane-3-carbonitrile hydrochloride	2007917-48-6		0.1g	$595.0	2023-09-16
Enamine	EN300-22169293-0.25g	azepane-3-carbonitrile hydrochloride	2007917-48-6		0.25g	$849.0	2023-09-16
Enamine	EN300-22169293-0.5g	azepane-3-carbonitrile hydrochloride	2007917-48-6		0.5g	$1338.0	2023-09-16
Enamine	EN300-22169293-1.0g	azepane-3-carbonitrile hydrochloride	2007917-48-6		1g	$1714.0	2023-06-01
Enamine	EN300-22169293-2.5g	azepane-3-carbonitrile hydrochloride	2007917-48-6		2.5g	$3362.0	2023-09-16
Enamine	EN300-22169293-5.0g	azepane-3-carbonitrile hydrochloride	2007917-48-6		5g	$4972.0	2023-06-01
Enamine	EN300-22169293-10.0g	azepane-3-carbonitrile hydrochloride	2007917-48-6		10g	$7373.0	2023-06-01